Cas no 2227879-40-3 (rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid)

• Product Name: rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
• CAS No: 2227879-40-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6054815
• PubChem ID: 165577494
• Update Time: 2025-10-31

rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid
• EN300-1540978
• rac-2-{N-ethyl-1-[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]formamido}acetic acid
• 2227879-40-3

• Inchi： 1S/C27H32N2O5/c1-2-29(16-25(30)31)26(32)22-14-4-3-5-15-24(22)28-27(33)34-17-23-20-12-8-6-10-18(20)19-11-7-9-13-21(19)23/h6-13,22-24H,2-5,14-17H2,1H3,(H,28,33)(H,30,31)/t22-,24+/m1/s1
• InChI Key： OHMPZKKEBHYDRC-VWNXMTODSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCCCC[C@H]1C(N(CC(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid

Comprehensive Analysis of rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2227879-40-3)

The compound rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid (CAS No. 2227879-40-3) is a highly specialized chiral derivative with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cycloheptyl backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate for researchers focusing on drug discovery and bioconjugation. The Fmoc group is particularly noteworthy for its role in solid-phase peptide synthesis (SPPS), a technique widely used in the development of therapeutic peptides and biologics.

In recent years, the demand for chiral building blocks like rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid has surged due to advancements in precision medicine and targeted drug delivery systems. Researchers are increasingly exploring its potential in designing peptide-based therapeutics, which are gaining traction for their high specificity and low toxicity. This aligns with the growing interest in personalized medicine, where tailored treatments are developed based on individual genetic profiles.

The synthesis and characterization of CAS No. 2227879-40-3 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and enantiomeric excess, critical for its application in asymmetric synthesis. The cycloheptyl ring in its structure contributes to enhanced conformational flexibility, a desirable property in the design of bioactive molecules.

From an industrial perspective, rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid is often discussed in the context of green chemistry. Innovations in solvent-free synthesis and catalytic methods are reducing the environmental footprint of producing such complex intermediates. This resonates with the broader push for sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in proteomics research. As scientists delve deeper into protein-protein interactions and post-translational modifications, tools like Fmoc-protected amino acids become indispensable. The N-ethyl moiety in CAS No. 2227879-40-3 further enhances its utility in modifying peptide chains to study biological pathways.

In summary, rac-2-{N-ethyl-1-(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptylformamido}acetic acid represents a cutting-edge tool for modern chemical and biological research. Its applications span from drug development to biomaterial engineering, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in the next generation of therapeutic advancements.